Cas no 1416368-06-3 (N,N'-Bis(2,6-bis(diphenylmethyl)-4-methoxyphenyl)imidazol-2-ylidene)

• Product Name: N,N'-Bis(2,6-bis(diphenylmethyl)-4-methoxyphenyl)imidazol-2-ylidene
• CAS No: 1416368-06-3
• MF: C₆₉H₅₈N₂O₂
• MW: 947.211
• MDL: MFCD23704796
• CID: 4522098
• PubChem ID: 121237529
• Update Time: 2025-11-06

N,N'-Bis(2,6-bis(diphenylmethyl)-4-methoxyphenyl)imidazol-2-ylidene Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(2,6-dibenzhydryl-4-methoxyphenyl)-1H-imidazol-3-ium-2-ide
• 1416368-06-3
• 1,3-Bis[2,6-bis(diphenylmethyl)-4-methoxyphenyl]-1,3-dihydro-2H-imidazol-2-ylidene
• 1,3-bis(2,6-dibenzhydryl-4-methoxyphenyl)-1,3-dihydro-1H-imidazol-2-ylidene
• 1,3-bis(2,6-dibenzhydryl-4-methoxyphenyl)-2H-imidazol-1-ium-2-ide
• MFCD23704796
• 1,3-bis[2,6-bis(diphenylmethyl)-4-methoxyphenyl]-1??-imidazol-1-ylium-2-ide
• N,N''-Bis(2,6-bis(diphenylmethyl)-4-methoxyphenyl)imidazol-2-ylidene
• N,N'-Bis(2,6-bis(diphenylmethyl)-4-methoxyphenyl)imidazol-2-ylidene

• MDL： MFCD23704796
• Inchi： InChI=1S/C69H56N2O2/c1-72-58-45-60(64(50-27-11-3-12-28-50)51-29-13-4-14-30-51)68(61(46-58)65(52-31-15-5-16-32-52)53-33-17-6-18-34-53)70-43-44-71(49-70)69-62(66(54-35-19-7-20-36-54)55-37-21-8-22-38-55)47-59(73-2)48-63(69)67(56-39-23-9-24-40-56)57-41-25-10-26-42-57/h3-48,64-67H,1-2H3
• InChI Key： TUAZIUOIITZCAX-UHFFFAOYSA-N
• SMILES： COC1=CC(=C(C(=C1)C(C2=CC=CC=C2)C3=CC=CC=C3)N4C=C[N+](=[C-]4)C5=C(C=C(C=C5C(C6=CC=CC=C6)C7=CC=CC=C7)OC)C(C8=CC=CC=C8)C9=CC=CC=C9)C(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 944.43417903g/mol
• Monoisotopic Mass: 944.43417903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 73
• Rotatable Bond Count: 16
• Complexity: 1370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.9
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• Sensitiveness: air sensitive, moisture sensitive

Additional information on N,N'-Bis(2,6-bis(diphenylmethyl)-4-methoxyphenyl)imidazol-2-ylidene

Exploring the Unique Properties and Applications of N,N'-Bis(2,6-bis(diphenylmethyl)-4-methoxyphenyl)imidazol-2-ylidene (CAS No. 1416368-06-3)

In the realm of advanced organic chemistry, N,N'-Bis(2,6-bis(diphenylmethyl)-4-methoxyphenyl)imidazol-2-ylidene (CAS No. 1416368-06-3) stands out as a highly specialized N-heterocyclic carbene (NHC) ligand. This compound has garnered significant attention due to its robust steric and electronic properties, making it a valuable tool in catalysis, material science, and pharmaceutical research. Researchers and industry professionals frequently search for terms like "NHC ligands applications", "imidazol-2-ylidene derivatives", and "CAS 1416368-06-3 uses", reflecting the growing interest in this niche yet impactful chemical entity.

The molecular structure of N,N'-Bis(2,6-bis(diphenylmethyl)-4-methoxyphenyl)imidazol-2-ylidene features a central imidazol-2-ylidene core flanked by bulky diphenylmethyl and methoxyphenyl substituents. This design confers exceptional stability and tunability, addressing common challenges in transition-metal catalysis, such as catalyst deactivation and selectivity control. Recent studies highlight its utility in cross-coupling reactions, a hot topic in green chemistry, where efficiency and sustainability are paramount. Searches for "sustainable catalysis 2024" and "NHC ligands in green chemistry" underscore the demand for innovative solutions in this field.

Beyond catalysis, this compound’s unique architecture has sparked interest in supramolecular chemistry and functional material design. Its ability to form stable complexes with metals like gold, palladium, and platinum aligns with trends in nanotechnology and optoelectronics. Queries such as "NHC-metal complexes for OLEDs" and "CAS 1416368-06-3 in materials science" reflect its cross-disciplinary relevance. Additionally, the methoxy and diphenylmethyl groups enhance solubility, facilitating applications in solution-processable materials, a key focus for next-generation devices.

The synthesis and characterization of N,N'-Bis(2,6-bis(diphenylmethyl)-4-methoxyphenyl)imidazol-2-ylidene require meticulous attention to detail, as its performance hinges on purity and structural integrity. Analytical techniques like NMR spectroscopy and X-ray crystallography are critical for quality assurance. Researchers often seek "synthesis protocols for bulky NHCs" and "characterization of imidazol-2-ylidene derivatives", emphasizing the need for reliable methodologies. Furthermore, the compound’s compatibility with air-sensitive reactions and high-temperature conditions expands its utility in industrial processes.

In pharmaceutical contexts, this NHC ligand shows promise as a scaffold for metal-based therapeutics, though its primary use remains in catalyst development. The intersection of medicinal chemistry and organometallics is a trending area, with searches like "NHCs in drug discovery" gaining traction. However, its non-toxic profile and stability make it a safer alternative to traditional ligands, aligning with the industry’s shift toward benign-by-design principles.

As the scientific community continues to explore N,N'-Bis(2,6-bis(diphenylmethyl)-4-methoxyphenyl)imidazol-2-ylidene, its versatility ensures it remains at the forefront of innovation. Whether in catalysis, materials, or emerging technologies, this compound exemplifies the synergy between molecular design and practical application. For those delving into "advanced NHC ligands" or "CAS 1416368-06-3 suppliers", understanding its properties is essential for leveraging its full potential.